Cas no 52522-40-4 (Tris(dibenzylideneacetone)dipalladium(0), Chloroform adduct)

Tris(dibenzylideneacetone)dipalladium(0), Chloroform adduct Properties

Names and Identifiers

• Tris(dibenzylideneacetone)dipalladium (0) chloroform adduct
• Dipalladiumtris(dibenzylideneacetone) chloroform adduct
• Dipalladium(0)tris(dibenzylideneacetone)-chloroform adduct
• Tris(dibenzylideneacetone)dipalladium(0)-chloroform adduct
• chloroform,(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one,palladium
• Tris(dibenylideneacetone)dipalladium-chloroform
• Tris(dibenzylideneacetone)dipalladium chloroform adduct
• Tris(dibenzylideneacetone)dipalladium chloroform complex
• Tris(dibenzylideneacetone)dipalladium-chloroform adduct
• Dipalladium-tris(dibenzylideneacetone)chloroform complex
• N,N,N',N',N'',N''-Hexaallyl-1,3,5-triazine-2,4,6-triamine
• Pd2(dba)3.CHCl3
• Pd2(dba)3 · CHCl3
• Tris(dibenzylideneacetone)dipalladium(0), Chloroform adduct
• MFCD00075479
• LS-0003
• AKOS015900276
• PD2(DBA)3 CHCL3
• AC-4987
• AMY39400
• TRIS(DIBENZYLIDENEACETONE)DIPALLADIUM(0)-CHLOROFORM
• Tris DBA chloroform adduct
• Pd2(dba)3⋅CHCl3
• 52522-40-4
• DTXSID40452403
• Pd2(dba)3 chloroform
• LNAMMBFJMYMQTO-FNEBRGMMSA-N
• tris(dibenzylideneacetone)(chloroform)-di-palladium(0)
• BCP22522
• Pd2(dba)3 . CHCl3
• tris(dibenzylideneacetone) dipalladium chloroform
• Pd2 (dba) 3 CHCl3
• F10006
• tris(dibenzylideneacetone)-dipalladium chloroform
• Pd2 dba3 CHCl3
• tris(dibenzylideneacetone)dipalladium chloroform
• Pd2dba3 CHCl3
• tris(dibenzylideneacetone)dipalladium-chloroform
• chloroform;(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one;palladium
• +Expand

• MDL： MFCD00075479
• InChIKey： LNAMMBFJMYMQTO-FNEBRGMMSA-N
• Inchi： 1S/3C17H14O.CHCl3.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;2-1(3)4;;/h3*1-14H;1H;;/b3*13-11+,14-12+;;;
• SMILES： O=C(/C=C/C1=CC=CC=C1)/C=C/C2=CC=CC=C2.O=C(/C=C/C3=CC=CC=C3)/C=C/C4=CC=CC=C4.O=C(/C=C/C5=CC=CC=C5)/C=C/C6=CC=CC=C6.ClC(Cl)Cl.[Pd].[Pd]

Computed Properties

• Exact Mass: 1032.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 1032.03474g/mol
• Heavy Atom Count: 60
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• LogP: 13.93330
• PSA: 51.21000
• Water Partition Coefficient: Soluble in organic solvents. Insoluble in water.
• Boiling Point: No data available
• Melting Point: 131-135 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: 176.2℃
• Color/Form: powder
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Catalysts and Inorganic Chemicals Inorganic Compounds